Cas no 1017060-12-6 (3-Hydroxy-7,8,3'-trimethoxyflavone)

• Product Name: 3-Hydroxy-7,8,3'-trimethoxyflavone
• CAS No: 1017060-12-6
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 5069727
• Update Time: 2025-05-27

3-Hydroxy-7,8,3'-trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-7,8,3'-TRIMETHOXYFLAVONE
• 3-Hydroxy-3',7,8-trimethoxyflavone
• 4H-1-Benzopyran-4-one, 3-hydroxy-7,8-dimethoxy-2-(3-methoxyphenyl)-
• 3-Hydroxy-7,8,3'-trimethoxyflavone

• Inchi： 1S/C18H16O6/c1-21-11-6-4-5-10(9-11)16-15(20)14(19)12-7-8-13(22-2)18(23-3)17(12)24-16/h4-9,20H,1-3H3
• InChI Key： QJFQLNMOCUCXPY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)OC)=C(C(C2C=CC(=C(C1=2)OC)OC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.9
• Topological Polar Surface Area: 74.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3-Hydroxy-7,8,3'-trimethoxyflavone

Recent Advances in the Study of 3-Hydroxy-7,8,3'-trimethoxyflavone (CAS: 1017060-12-6): A Promising Flavonoid in Chemical Biology and Medicine

Flavonoids have long been recognized for their diverse biological activities and therapeutic potential. Among them, 3-Hydroxy-7,8,3'-trimethoxyflavone (CAS: 1017060-12-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in medicine.

The compound 3-Hydroxy-7,8,3'-trimethoxyflavone belongs to the flavone subclass of flavonoids, characterized by a 2-phenylchromen-4-one backbone with specific methoxy and hydroxy substitutions. Recent studies have highlighted its unique chemical properties, which contribute to its biological activities. The presence of the hydroxy group at the 3-position and methoxy groups at the 7, 8, and 3' positions plays a critical role in its interaction with biological targets, influencing its pharmacokinetics and pharmacodynamics.

One of the most notable findings in recent research is the compound's potent anti-inflammatory and antioxidant properties. In vitro and in vivo studies have demonstrated that 3-Hydroxy-7,8,3'-trimethoxyflavone effectively scavenges reactive oxygen species (ROS) and inhibits pro-inflammatory cytokines such as TNF-α and IL-6. These properties suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease.

Moreover, recent investigations have explored the compound's anticancer potential. Studies have shown that 3-Hydroxy-7,8,3'-trimethoxyflavone induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Its ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent.

In addition to its biological activities, advances in the synthetic chemistry of 3-Hydroxy-7,8,3'-trimethoxyflavone have been reported. Researchers have developed efficient synthetic routes to produce the compound in high yield and purity, facilitating further pharmacological studies. The optimization of these synthetic methods is crucial for scaling up production and ensuring the compound's availability for preclinical and clinical trials.

Despite these promising findings, challenges remain in the development of 3-Hydroxy-7,8,3'-trimethoxyflavone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research should also focus on elucidating the compound's mechanism of action at the molecular level to identify its precise targets and pathways.

In conclusion, 3-Hydroxy-7,8,3'-trimethoxyflavone (CAS: 1017060-12-6) represents a promising flavonoid with significant potential in chemical biology and medicine. Its diverse biological activities, coupled with recent advances in synthesis and characterization, underscore its value as a subject of ongoing research. Further studies are warranted to fully exploit its therapeutic potential and translate these findings into clinical applications.